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Compound of Interest

Compound Name: Sterigmatocystine-13C18

Cat. No.: B10821271 Get Quote

Essential Safety and Handling Guide for
Sterigmatocystine-13C18
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

Sterigmatocystine-13C18, a mycotoxin and suspected carcinogen. Adherence to these

procedures is essential to ensure personnel safety and prevent contamination.

Sterigmatocystin is classified as a Group 2B carcinogen by the International Agency for

Research on Cancer (IARC), meaning it is possibly carcinogenic to humans. The isotopically

labeled version, Sterigmatocystine-13C18, should be handled with the same precautions as

the unlabeled compound.

Personal Protective Equipment (PPE) and
Decontamination Summary
Proper personal protective equipment and effective decontamination are paramount when

working with Sterigmatocystine-13C18. The following table summarizes the essential

quantitative parameters for safe handling.
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Parameter Specification Rationale & Citation

Primary Engineering Control
Certified Chemical Fume Hood

or Glove Box

To minimize inhalation

exposure to dust and aerosols.

Respiratory Protection

N95 Respirator (minimum for

solids) or Half/Full-face

respirator with organic

vapor/particulate cartridges

Protects against inhalation of

aerosolized mycotoxin

particles.[1][2]

Hand Protection
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact.[1]

Eye Protection
Chemical safety goggles or a

face shield

Prevents eye contact from

splashes or airborne particles.

[1]

Body Protection
Disposable solid-front lab coat

or coveralls

Protects skin and personal

clothing from contamination.[1]

Surface Decontamination

1-2.5% Sodium Hypochlorite

solution with a 30-minute

contact time.

Effective for the inactivation of

structurally similar aflatoxins.

[3]

Liquid Waste Decontamination

1-2.5% Sodium Hypochlorite

solution with a 30-minute

contact time.

Renders liquid waste non-

hazardous before disposal.[3]

Solid Waste Disposal
Incineration in a licensed

hazardous waste facility

Ensures complete destruction

of the carcinogen.

Procedural Guidance: Handling and Disposal
Workflow
The following diagram outlines the essential step-by-step procedure for the safe handling and

disposal of Sterigmatocystine-13C18.
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Workflow for Safe Handling and Disposal of Sterigmatocystine-13C18

Preparation

Handling

Decontamination

Disposal

Designate Work Area
(Fume Hood/Glove Box)

Don Full PPE
(Double Gloves, Goggles,

Lab Coat, Respirator)

Weigh/Handle Compound
in Designated Area

Perform Experiment

Wipe Surfaces with
1-2.5% Bleach Solution

Decontaminate Glassware
and Equipment

Treat Liquid Waste
with Bleach Solution

Collect Solid Waste
(Gloves, Wipes, etc.)

in Labeled Bag

Dispose of Decontaminated
Liquid Waste

Package for
Hazardous Waste Incineration

Doff PPE and
Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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